Cas no 2171764-07-9 (1-(3-aminooxolan-3-yl)-4,4-dimethylcycloheptan-1-ol)

• Product Name: 1-(3-aminooxolan-3-yl)-4,4-dimethylcycloheptan-1-ol
• CAS No: 2171764-07-9
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6258449
• PubChem ID: 165787891
• Update Time: 2025-10-31

1-(3-aminooxolan-3-yl)-4,4-dimethylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminooxolan-3-yl)-4,4-dimethylcycloheptan-1-ol
• EN300-1642807
• 2171764-07-9

• Inchi： 1S/C13H25NO2/c1-11(2)4-3-5-13(15,7-6-11)12(14)8-9-16-10-12/h15H,3-10,14H2,1-2H3
• InChI Key： QBFIQLDGGIYDQQ-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)(C)CC1)C1(COCC1)N

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(3-aminooxolan-3-yl)-4,4-dimethylcycloheptan-1-ol

1-(3-Aminooxolan-3-yl)-4,4-dimethylcycloheptan-1-ol: A Comprehensive Overview

1-(3-Aminooxolan-3-yl)-4,4-dimethylcycloheptan-1-ol, also known by its CAS number 2171764-07-9, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cycloheptane ring, which is substituted with a 3-aminooxolan group and two methyl groups at the 4-position. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

The synthesis of 1-(3-Aminooxolan-3-yl)-4,4-dimethylcycloheptan-1-ol involves a multi-step process that typically begins with the preparation of the cycloheptane ring. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex structures with high enantioselectivity. The incorporation of the 3-aminooxolan group is achieved through nucleophilic substitution or conjugate addition reactions, depending on the specific conditions employed. The methyl groups at the 4-position are introduced via alkylation or methylation reactions, ensuring the stability and functionality of the final product.

One of the most intriguing aspects of this compound is its ability to participate in various types of chemical reactions due to its functional groups. The amino group in the oxolane ring can act as a nucleophile in substitution reactions or as a base in elimination processes. Additionally, the hydroxyl group at position 1 makes the molecule capable of forming hydrogen bonds, which can influence its solubility and reactivity in different solvents. Recent studies have explored the use of this compound as a building block for constructing bioactive molecules, particularly in drug discovery.

The physical properties of 2171764-07-9 are also noteworthy. Its molecular weight is approximately 285 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for solution-phase reactions. Its melting point is around 85°C, and it has a boiling point exceeding 200°C under vacuum conditions. These properties make it amenable to purification techniques such as recrystallization and distillation.

In terms of applications, 1-(3-Aminooxolan-3-yl)-4,4-dimethylcycloheptan-1-ol has found utility in several areas. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas such as oncology and neurodegenerative diseases. The amino group allows for further functionalization to introduce bioisosteric replacements or enhance pharmacokinetic properties. Moreover, its rigid cycloheptane framework provides structural diversity for drug design.

The latest research on this compound has focused on its potential as a chiral catalyst in asymmetric synthesis. By modifying the substituents on the cycloheptane ring, scientists have developed enantioselective catalysts for key transformations such as aldol additions and Michael reactions. These advancements highlight the versatility of 2171764-07-9 in enabling sustainable chemical processes with high efficiency and selectivity.

In conclusion, 1-(3-Aminooxolan-3-yl)-4,4-dimethylcycloheptan-1-ol, identified by CAS number 2171764-07